4-Amino-6-(1-methyl-1H-pyrazol-4-YL)-1,3,5-triazine-2-thiol

• Molecular Formula: C7H8N6S
• Molecular Weight: 208.25 g/mol
• IUPAC Name: 2-amino-6-(1-methylpyrazol-4-yl)-1H-1,3,5-triazine-4-thione
• InChI: InChI=1S/C7H8N6S/c1-13-3-4(2-9-13)5-10-6(8)12-7(14)11-5/h2-3H,1H3,(H3,8,10,11,12,14)
• InChI Key: ADRIVKZRVPATRV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NC(=S)N=C(N2)N

Description

4-Amino-6-(1-methyl-1H-pyrazol-4-YL)-1,3,5-triazine-2-thiol (CAS: 1548575-00-3) is a heterocyclic compound with the molecular formula C₇H₈N₆S and a molecular weight of 208.24 g/mol . It belongs to the 1,3,5-triazine family, characterized by a six-membered ring containing three nitrogen atoms. The compound features a 1-methyl-1H-pyrazol-4-yl substituent at the 6-position and a thiol (-SH) group at the 2-position.

Key physicochemical properties include:

• Storage: Not specified in available data.
• Hazard Statements: No specific hazards listed, though precautionary measures are advised .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Amino-6-(1-methyl-1H-pyrazol-4-YL)-1,3,5-triazine-2-thiol typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 4-amino-1-methyl-1H-pyrazole with cyanamide and elemental sulfur in the presence of a base such as sodium hydroxide. The reaction is carried out in a solvent like ethanol under reflux conditions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as crystallization and chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

4-Amino-6-(1-methyl-1H-pyrazol-4-YL)-1,3,5-triazine-2-thiol undergoes various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids.

Reduction: The compound can be reduced to form corresponding amines or thiols.

Substitution: The amino and thiol groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride or lithium aluminum hydride in anhydrous solvents.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like triethylamine.

Major Products Formed

Oxidation: Disulfides, sulfonic acids.

Reduction: Amines, thiols.

Substitution: Alkylated or acylated derivatives.

Scientific Research Applications

Based on the search results, a detailed article focusing solely on the applications of "4-Amino-6-(1-methyl-1H-pyrazol-4-YL)-1,3,5-triazine-2-thiol" is not available. However, the search results provide information on related compounds and their applications, which can be used to infer potential applications of the target compound.

Here's what can be gathered from the search results:

1. Chemical Information:

• PubChem Identifier: The compound is identified by PubChem CID 83240549 .
• Molecular Formula: The molecular formula is C7H8N6S .
• Molecular Weight: The molecular weight is 208.25 g/mol .
• IUPAC Name: 2-amino-6-(2-methylpyrazol-3-yl)-1H-1,3,5-triazine-4-thione .
• Synonyms: The compound is also known as 4-AMINO-6-(1-METHYL-1H-PYRAZOL-5-YL)-1,3,5-TRIAZINE-2-THIOL .

2. Related Compounds and Applications:

• Sofnobrutinib: Aladdin Scientific lists "sofnobrutinib" as a BTK inhibitor, which contains a "1-methyl-1H-pyrazol-4-yl" group in its structure . Sofnobrutinib is a Bruton tyrosine kinase inhibitor .
• Amino-Pyrazoles in Medicinal Chemistry: MDPI published a review focusing on aminopyrazole-based compounds studied as active agents in different therapeutic areas . Aminopyrazoles have shown potential as anti-infective agents, with some demonstrating activity against Methicillin-sensitive Staphylococcus aureus (MSSA) and Methicillin-resistant S. aureus (MRSA) . Some aminopyrazoles are able to block Gram-negative strains, targeting both DNA Gyrase and Topoisomerase IV . Certain aminopyrazoles have exhibited anticancer and anti-inflammatory activities . Some 4-aminopyrazoles have shown anticonvulsant activity . Certain derivatives have also been patented for keratin dyeing . Some have shown antioxidant activity .
• N-[(1-Methyl-1H-pyrazol-4-yl)methyl]ethanamine: This compound is listed by Cymit Química S.L. with applications and safety data sheets .

3. Potential Applications (Inferred):

Based on the information on related compounds, "4-Amino-6-(1-methyl-1H-pyrazol-4-YL)-1,3,5-triazine-2-thiol" may have potential applications in:

• Medicinal Chemistry: As aBuilding block for synthesizing potential drug candidates .
• ** анти-infective Agents:** Given the activity of amino-pyrazoles against bacterial strains .
• анти-cancer and Anti-inflammatory Agents: Based on the properties of related aminopyrazoles .
• Material Science: As a component in polymers or dyes .

4. Further Research:

To find more specific applications, further research is needed in the following areas:

• Biological Activity: Investigating the compound's activity against specific biological targets .
• Chemical Reactivity: Exploring its potential as a building block in chemical synthesis .
• Material Properties: Examining its properties for use in material science .

Mechanism of Action

The mechanism of action of 4-Amino-6-(1-methyl-1H-pyrazol-4-YL)-1,3,5-triazine-2-thiol involves its interaction with specific molecular targets. For instance, its antimicrobial activity is attributed to the inhibition of bacterial enzymes and disruption of cell membrane integrity. In cancer cells, it may induce apoptosis by targeting key signaling pathways and enzymes involved in cell proliferation .

Comparison with Similar Compounds

Substituent-Driven Structural Variations

Compound Name	Substituent at 6-Position	Molecular Formula	Molecular Weight (g/mol)	Key Features
4-Amino-6-(1-methyl-1H-pyrazol-4-YL)-1,3,5-triazine-2-thiol	1-Methylpyrazole	C₇H₈N₆S	208.24	Compact heterocyclic substituent; potential for hydrogen bonding via pyrazole
4-Amino-6-(pyridin-3-yl)-1,3,5-triazine-2-thiol	Pyridine	C₈H₇N₅S	205.24	Aromatic pyridine ring; enhanced π-π stacking capability
4-Amino-6-(1-naphthyl)-1,3,5-triazine-2-thiol	Naphthalene	C₁₃H₁₂N₄S	256.32	Bulky aromatic substituent; increased hydrophobicity
4-Amino-6-(4-nitrophenyl)-1,3,5-triazine-2-thiol	4-Nitrophenyl	C₉H₉N₅O₂S	251.27	Electron-withdrawing nitro group; potential redox activity

Physicochemical and Functional Differences

The naphthyl derivative (C₁₃H₁₂N₄S) is highly hydrophobic, limiting aqueous solubility but favoring lipid bilayer interactions . The 4-nitrophenyl analogue (C₉H₉N₅O₂S) combines moderate hydrophobicity with electron-deficient properties, which may influence reactivity in electrophilic substitution reactions .

Acidity of the Thiol Group :

• The pKa of the thiol group is influenced by adjacent substituents. Electron-withdrawing groups (e.g., nitro in ) lower the pKa, increasing acidity, while aromatic substituents (e.g., pyridine in ) may stabilize the thiolate anion via resonance.

Thermal Stability: No direct thermal data are provided, but bulkier substituents (e.g., naphthyl in ) likely enhance thermal stability due to increased molecular rigidity.

Biological Activity

4-Amino-6-(1-methyl-1H-pyrazol-4-YL)-1,3,5-triazine-2-thiol is a compound of increasing interest in medicinal chemistry due to its diverse biological activities. This article examines its biological activity, focusing on its mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

The compound features a triazine core substituted with an amino group and a pyrazole moiety. Its structural formula is represented as follows:

$$\text{C}_7\text{H}_8\text{N}_6\text{S}$$

This configuration contributes to its biological interactions, particularly in inhibiting various enzymes and receptors.

The biological activity of 4-Amino-6-(1-methyl-1H-pyrazol-4-YL)-1,3,5-triazine-2-thiol can be attributed to several mechanisms:

• Inhibition of Kinases : The compound has shown potential as an inhibitor of Bruton tyrosine kinase (BTK), which plays a crucial role in B-cell signaling pathways. This inhibition could lead to therapeutic effects in conditions such as B-cell malignancies .
• Anticancer Activity : Studies indicate that derivatives of this compound exhibit significant cytotoxicity against various cancer cell lines. For instance, compounds with similar structures have been reported to induce apoptosis through caspase activation and modulation of NF-κB pathways .

Biological Activity Data

The following table summarizes key findings from research studies on the biological activity of 4-Amino-6-(1-methyl-1H-pyrazol-4-YL)-1,3,5-triazine-2-thiol:

Activity	IC50 (nM)	Cell Line	Mechanism
Inhibition of BTK	13	Various B-cell lines	Kinase inhibition
Antiproliferative effects	<100	MCF-7, MDA-MB-231	Induction of apoptosis via caspase activation
Inhibition of IL-6 secretion	2300	hPBMC	Anti-inflammatory effects

Case Studies

Several studies have highlighted the efficacy of 4-Amino-6-(1-methyl-1H-pyrazol-4-YL)-1,3,5-triazine-2-thiol in clinical and preclinical settings:

• Cancer Treatment : A study demonstrated that compounds related to this triazine derivative exhibited stronger cytotoxicity than cisplatin in breast cancer models (MCF-7 and MDA-MB-231). The mechanism involved the promotion of apoptosis through the activation of caspases and suppression of anti-apoptotic proteins like Bcl-2 .
• Inflammatory Diseases : Research on IRAK4 inhibitors showed that modifications to the pyrazole structure significantly improved the potency against inflammatory markers such as IL-6. The compound's ability to modulate immune responses positions it as a candidate for treating autoimmune conditions .